Cas no 2649003-61-0 (4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 2649003-61-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6335970
• PubChem ID: 165670761
• Update Time: 2025-10-30

4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• 2649003-61-0
• EN300-1801994

• Inchi： 1S/C8H11N3O2/c1-6-7(4-9-5-12)8(13-3)11(2)10-6/h4H2,1-3H3
• InChI Key： KYRMDOJEUCLTEC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CN=C=O)C(C)=NN1C

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-(Isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS: 2649003-61-0)

The compound 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS: 2649003-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isocyanate functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex molecular architectures.

One of the key areas of research involves the synthesis and optimization of 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while minimizing by-products. The researchers employed a multi-step process involving the reaction of 5-methoxy-1,3-dimethyl-1H-pyrazole with formaldehyde and subsequent isocyanation. The optimized conditions, including temperature control and catalyst selection, were critical in achieving high reproducibility and scalability, which are essential for industrial applications.

In addition to its synthetic utility, the biological activities of 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole have been explored. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the reactivity of the isocyanate group in 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole has been leveraged in material science applications. Researchers have utilized this compound as a cross-linking agent in polymer chemistry, where it contributes to the formation of polyurethane-based materials with enhanced mechanical properties. A recent study in Polymer Chemistry (2023) highlighted its role in producing thermally stable and biodegradable polymers, which could have implications for sustainable material development.

Despite these advancements, challenges remain in the widespread adoption of 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, encapsulation techniques using nanocarriers are being explored to improve the compound's bioavailability and reduce off-target effects.

In conclusion, 4-(isocyanatomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS: 2649003-61-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, driven by its unique chemical properties and reactivity. Future studies will likely focus on optimizing its biological activity and addressing practical challenges, paving the way for its integration into therapeutic and industrial applications.